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Compound of Interest

Compound Name: Pavinetant

Cat. No.: B1678561

Absence of specific regulatory guidelines for the disposal of Pavinetant necessitates
adherence to general best practices for hazardous chemical waste management. This
document provides a procedural framework for researchers, scientists, and drug development
professionals to ensure the safe and compliant disposal of Pavinetant.

Pavinetant is a neurokinin-3 (NK3) receptor antagonist that has been investigated for various
clinical applications.[1][2] As with many research chemicals, explicit disposal protocols from

regulatory bodies are not available. Therefore, the following guidance is based on established
principles for the management of hazardous laboratory chemicals and pharmaceutical waste.

[31141(5]

Chemical and Physical Properties of Pavinetant

A comprehensive understanding of a compound's properties is fundamental to developing safe
handling and disposal protocols. The known characteristics of Pavinetant are summarized
below.
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Property Value

Molecular Formula C26H25N303S

Molecular Weight 459.56 g/mol

Appearance White to off-white solid

CAS Number 941690-55-7

Solubility Soluble in DMSO (= 50 mg/mL)

Powder: -20°C for 3 years. In solvent: -80°C for
Storage
2 years.

Experimental Protocols: General Disposal Procedures

The following protocols are derived from general guidelines for the disposal of hazardous
chemical waste and should be adapted to comply with institutional and local regulations.

1. Risk Assessment:

» Evaluate the Waste Stream: Determine the form of the Pavinetant waste. Is it the pure,
unused compound? Is it dissolved in a solvent? Is it mixed with other reagents? Is it present
in contaminated labware (e.g., pipette tips, gloves, vials)?

o Consult Safety Data Sheets (SDS): Although a specific SDS for Pavinetant disposal was not
found, review the SDS for any solvents or other chemicals mixed with the Pavinetant waste.
The hazards of these other components will influence the disposal route.

2. Waste Segregation and Collection:

o Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container
for all Pavinetant waste. The container must be chemically compatible with the waste.

e Solid vs. Liquid Waste:

o Solid Waste: Collect unused Pavinetant powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,
weigh boats, centrifuge tubes) in a designated solid hazardous waste container.
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o Liquid Waste: Collect Pavinetant solutions in a dedicated liquid hazardous waste
container. Do not mix incompatible chemicals. For instance, halogenated and non-
halogenated solvent wastes should often be collected separately.

3. Labeling and Storage:

o Labeling: Clearly label the hazardous waste container with the words "Hazardous Waste,"
the full chemical name "Pavinetant,” and the name of any solvents or other chemicals
present. Indicate the approximate concentrations and associated hazards (e.g., flammable,
toxic).

o Storage: Store the sealed hazardous waste container in a designated, secure area away
from general laboratory traffic. This area should be clearly marked as a hazardous waste
accumulation site. Ensure that incompatible waste streams are physically separated.

4. Disposal:

» Contact Environmental Health and Safety (EHS): Your institution's EHS department is the
primary resource for guidance on hazardous waste disposal. They will provide specific
instructions for the collection and disposal of your Pavinetant waste in accordance with
federal, state, and local regulations.

» Do Not Dispose Down the Drain: Due to the lack of ecotoxicity data, Pavinetant and its
solutions should not be disposed of down the sanitary sewer.

Visualizing Disposal and Safety Workflows

The following diagrams illustrate the logical flow of the Pavinetant disposal process and the
broader safety considerations in a laboratory setting.
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Caption: Pavinetant Disposal Workflow
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Caption: Pavinetant Laboratory Safety and Handling Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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